Cas no 1269421-25-1 (1-PropanesulfonaMide, N-(3-aMino-4-chloro-2-fluorophenyl)-3-fluoro-)

1-PropanesulfonaMide, N-(3-aMino-4-chloro-2-fluorophenyl)-3-fluoro- structure
1269421-25-1 structure
Product Name:1-PropanesulfonaMide, N-(3-aMino-4-chloro-2-fluorophenyl)-3-fluoro-
CAS No:1269421-25-1
MF:C9H11ClF2N2O2S
MW:284.710646867752
CID:2157679
Update Time:2023-11-19

1-PropanesulfonaMide, N-(3-aMino-4-chloro-2-fluorophenyl)-3-fluoro- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanesulfonamide, n-(3-amino-4-chloro-2-fluorophenyl)-3-fluoro-
    • YYPKIPFDDIBYFD-UHFFFAOYSA-N
    • N-(3-amino-4-chloro-2-fluorophenyl)-3-fluoropropane-1-sulfonamide
    • 1-PropanesulfonaMide,N-(3-aMino-4-chloro-2-fluorophenyl)-3-fluoro-
    • CID 67042962
    • 1-PropanesulfonaMide, N-(3-aMino-4-chloro-2-fluorophenyl)-3-fluoro-
    • Inchi: 1S/C9H11ClF2N2O2S/c10-6-2-3-7(8(12)9(6)13)14-17(15,16)5-1-4-11/h2-3,14H,1,4-5,13H2
    • InChI Key: YYPKIPFDDIBYFD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1N)F)NS(CCCF)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 336
  • Topological Polar Surface Area: 80.6

Experimental Properties

  • Density: 1.523±0.06 g/cm3(Predicted)
  • Boiling Point: 384.0±52.0 °C(Predicted)
  • pka: 7.48±0.10(Predicted)
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